Cas no 208523-00-6 (methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate)

• Product Name: methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate
• CAS No: 208523-00-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5655262
• PubChem ID: 59910929
• Update Time: 2025-10-12

methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate
• EN300-27727407
• 208523-00-6

• Inchi： 1S/C12H17NO2/c1-9-4-6-10(7-5-9)8-11(13-2)12(14)15-3/h4-7,11,13H,8H2,1-3H3/t11-/m0/s1
• InChI Key： VAXDMEYQAUULIT-NSHDSACASA-N
• SMILES： O(C)C([C@H](CC1C=CC(C)=CC=1)NC)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate

Methyl (2S)-2-(Methylamino)-3-(4-Methylphenyl)propanoate: A Comprehensive Overview

Methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate (CAS No. 208523-00-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-Methamphetamine methyl ester, is a derivative of methamphetamine and exhibits unique properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate consists of a chiral carbon center, which imparts enantiomeric specificity to the molecule. The presence of the methyl group on the phenyl ring and the amino group on the propanoate chain contributes to its distinct chemical and biological properties. This compound is synthesized through a series of well-defined chemical reactions, including asymmetric synthesis methods to ensure the desired enantiomeric purity.

Recent studies have highlighted the potential of methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and its interaction with specific neurotransmitter systems make it a promising candidate for the development of treatments for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its potential in neurological disorders, methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate has shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain types of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate may have potential as a lead compound for the development of novel anticancer agents.

The pharmacological properties of methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively bind to specific receptors and enzymes, leading to modulations in cellular function. In vivo studies have further confirmed these findings, demonstrating that methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate can exert therapeutic effects when administered to animal models of various diseases.

The safety profile of methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate is another critical aspect that has been investigated. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for further clinical development. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, methyl (2S)-2-(methylamino)-3-(4-methylphenyl)propanoate (CAS No. 208523-00-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, cancer, and other diseases. Continued research into this compound will undoubtedly lead to new insights and advancements in the field.